![molecular formula C15H10Cl2N6O2 B214246 N'-(2,4-dichlorobenzoyl)-4-(1H-tetraazol-1-yl)benzohydrazide](/img/structure/B214246.png)
N'-(2,4-dichlorobenzoyl)-4-(1H-tetraazol-1-yl)benzohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N'-(2,4-dichlorobenzoyl)-4-(1H-tetraazol-1-yl)benzohydrazide, also known as DCTB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. DCTB is a tetrazole-based hydrazide compound that has been extensively studied for its ability to inhibit the activity of various enzymes and proteins in the human body. In
Mechanism of Action
The mechanism of action of N'-(2,4-dichlorobenzoyl)-4-(1H-tetraazol-1-yl)benzohydrazide involves its ability to bind to the active site of enzymes and proteins, thereby inhibiting their activity. This compound is a competitive inhibitor, meaning that it competes with the substrate for binding to the enzyme or protein. By inhibiting the activity of enzymes and proteins, this compound can disrupt various cellular processes, leading to cell death.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit bacterial and fungal growth, and reduce inflammation. In addition, this compound has been shown to have neuroprotective effects, as it can protect neurons from damage caused by oxidative stress.
Advantages and Limitations for Lab Experiments
One of the main advantages of N'-(2,4-dichlorobenzoyl)-4-(1H-tetraazol-1-yl)benzohydrazide is its ability to inhibit the activity of a wide range of enzymes and proteins, making it a valuable tool for studying various cellular processes. However, one of the limitations of this compound is its potential toxicity, which can limit its use in certain experiments. In addition, this compound can be difficult to work with due to its low solubility in water.
Future Directions
There are several future directions for research on N'-(2,4-dichlorobenzoyl)-4-(1H-tetraazol-1-yl)benzohydrazide. One area of interest is the development of more potent and selective inhibitors based on the structure of this compound. Another area of interest is the investigation of the potential use of this compound in the treatment of neurodegenerative diseases. Finally, the development of new synthetic methods for this compound could lead to more efficient and cost-effective production of this valuable compound.
Synthesis Methods
The synthesis of N'-(2,4-dichlorobenzoyl)-4-(1H-tetraazol-1-yl)benzohydrazide involves the reaction between 2,4-dichlorobenzoyl chloride and 4-(1H-tetrazol-1-yl)benzohydrazide in the presence of a base such as triethylamine. The reaction proceeds through the formation of an intermediate compound, which is then treated with a strong acid to yield the final product. The synthesis of this compound is relatively simple and can be carried out using standard laboratory procedures.
Scientific Research Applications
N'-(2,4-dichlorobenzoyl)-4-(1H-tetraazol-1-yl)benzohydrazide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to inhibit the activity of various enzymes and proteins, including proteases, kinases, and phosphatases. This compound has also been studied for its potential use in cancer therapy, as it has been shown to induce apoptosis in cancer cells. In addition, this compound has been investigated for its potential use as an antibacterial and antifungal agent.
properties
Molecular Formula |
C15H10Cl2N6O2 |
---|---|
Molecular Weight |
377.2 g/mol |
IUPAC Name |
2,4-dichloro-N//'-[4-(tetrazol-1-yl)benzoyl]benzohydrazide |
InChI |
InChI=1S/C15H10Cl2N6O2/c16-10-3-6-12(13(17)7-10)15(25)20-19-14(24)9-1-4-11(5-2-9)23-8-18-21-22-23/h1-8H,(H,19,24)(H,20,25) |
InChI Key |
URCWWSKPMZPBFV-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC=C1C(=O)NNC(=O)C2=C(C=C(C=C2)Cl)Cl)N3C=NN=N3 |
Canonical SMILES |
C1=CC(=CC=C1C(=O)NNC(=O)C2=C(C=C(C=C2)Cl)Cl)N3C=NN=N3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.